1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 5,8-dioxaspiro[3.5]nonan-6-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c9-4-7-5-10-6-8(11-7)2-1-3-8;/h7H,1-6,9H2;1H
• InChI Key: WQAWSEFYVXVTOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)COCC(O2)CN.Cl

Description

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride is a bicyclic amine hydrochloride salt characterized by a spirocyclic ether-oxygenated framework. Its molecular formula is C₁₀H₁₆ClNO₂ (molecular weight: 217.70 g/mol), with a CAS registry number 1172878-66-8 . The compound features a spiro[3.5]nonane core, where two oxygen atoms are positioned at the 5- and 8-positions of the bicyclic system.

Preparation Methods

The synthesis of 1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride involves several steps, starting from readily available precursors. The synthetic route typically includes the formation of the spirocyclic core followed by the introduction of the methanamine group. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methanamine group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s potential biological activity makes it a candidate for studies related to enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Spiro Rings

(a) 2,6-Dioxaspiro[4.5]decan-7-ylmethanamine Hydrochloride

• Molecular Formula: Likely C₁₁H₁₈ClNO₂ (exact weight inferred from spiro[4.5] system).
• Key Differences: The spiro[4.5]decane core introduces a larger eight-membered ring compared to the spiro[3.5]nonane system, altering steric and conformational properties.

(b) 6-Oxaspiro[3.5]nonan-7-ylmethanamine Hydrochloride

• Key Differences :
  • Contains a single oxygen atom in the spirocyclic system (6-oxa) versus two oxygen atoms (5,8-dioxa).
  • Reduced polarity and altered electronic distribution due to the absence of a second oxygen .

(c) 2,6-Diazaspiro[3.3]heptane Hydrochloride

• Molecular Formula : C₅H₁₀ClN₂ (molecular weight: 138.60 g/mol).
• CAS : 321890-22-4.
• Key Differences: Replaces oxygen atoms with nitrogen (aza-substitution), creating a spiro[3.3]heptane system.

Functional Group Variations

(a) (3-Methylazetidin-3-yl)methanamine Dihydrochloride

• Molecular Formula : C₅H₁₄Cl₂N₂ (molecular weight: 181.09 g/mol).
• CAS : 1557591-41-7.
• Key Differences :
  • Azetidine (four-membered) ring instead of spirocyclic ether.
  • Methyl substitution at the 3-position introduces steric hindrance near the amine group .

(b) 1-(4-tert-Butylphenyl)cyclobutan-1-amine Hydrochloride

• Molecular Formula : C₁₄H₂₀ClN (molecular weight: 229.77 g/mol).
• Key Differences: Aromatic (tert-butylphenyl) substituent replaces the spirocyclic ether, enhancing lipophilicity. Cyclobutane ring instead of spiro[3.5]nonane, reducing ring strain but limiting conformational flexibility .